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Compound of Interest

1-Butyl-3-methylimidazolium
lodide

Cat. No.: B1246827

Compound Name:

For Immediate Reference by Laboratory Professionals

This guide provides critical safety protocols and logistical plans for handling 1-Butyl-3-
methylimidazolium lodide (CAS: 65039-05-6). Adherence to these procedures is essential for
ensuring the safety of all personnel and the integrity of research activities.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Butyl-3-methylimidazolium lodide is classified as a hazardous substance requiring specific
protective measures. The primary hazards include skin irritation, serious eye irritation, and
respiratory tract irritation.[1][2][3] The following table summarizes the mandatory PPE for
handling this ionic liquid.
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PPE Category Specification Standard Compliance
) Safety glasses with side- EN166 (EU) or NIOSH (US)
Eye/Face Protection )
shields approved[1][3]
) ] Chemically resistant gloves EU Directive 89/686/EEC, EN
Skin Protection )
(inspect before use) 374[1]

] Selected based on
Impervious laboratory coat or )
concentration and amount of

clothin
g substance[1][3]

For nuisance exposures: P95

(US) or P1 (EU) particle

respirator. For higher-level NIOSH (US) or CEN (EU)
protection: OV/AG/P99 (US) or  approved[1][3]

ABEK-P2 (EU) respirator

cartridges.[1][3]

Respiratory Protection

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize exposure risks.
Operational Steps:

o Ventilation: Always handle 1-Butyl-3-methylimidazolium lodide in a well-ventilated area,
preferably within a chemical fume hood.[4]

« Ignition Sources: Keep the substance away from heat, sparks, and open flames.[1]

e Personal Hygiene: Wash hands thoroughly after handling. Dispose of contaminated gloves in
accordance with laboratory practices.[1]

o Clothing: Contaminated clothing should be removed and washed before reuse.[3]
Storage:

e Store in a dry, cool, and well-ventilated area.[4]
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o Keep containers tightly closed when not in use.[4]

» Store away from strong oxidizing agents.[4]

Emergency Procedures

Immediate and appropriate responses to accidental exposure are critical.

Exposure Route First Aid Measures

Move the exposed person to fresh air
) immediately. If breathing is difficult, provide
Inhalation . o )
artificial respiration or oxygen. Seek medical

attention.[1][3]

Remove contaminated clothing. Wash the
Skin Contact affected skin area immediately with soap and

plenty of water.[3][5]

Rinse cautiously with water for at least 15
minutes, holding the eyelids open. Remove

Eye Contact contact lenses if present and easy to do.
Continue rinsing and seek immediate medical
attention.[1][3]

Do NOT induce vomiting. Rinse the mouth with
Ingestion water and provide fresh air. Seek immediate

medical attention.[1][3]

Spill Response: In the event of a spill, avoid contact with the skin and inhalation of any dust or
vapor.[1] Extinguish all ignition sources.[1] Collect the spilled material using appropriate
absorbent materials and place it in a sealed container for disposal.[1]

Disposal Plan

All waste materials, including contaminated PPE and spilled substances, must be disposed of
as hazardous chemical waste.

Procedure:
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e Collection: Collect waste 1-Butyl-3-methylimidazolium lodide and contaminated materials
in clearly labeled, sealed containers.

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations. It is
recommended to contact a licensed professional waste disposal service.[3] Do not allow the
substance to enter drains or water supplies.[1]

Visual Workflow for Safe Handling

The following diagram outlines the procedural flow for safely handling 1-Butyl-3-
methylimidazolium lodide.
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Workflow for Handling 1-Butyl-3-methylimidazolium lodide
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Caption: Safe handling workflow for 1-Butyl-3-methylimidazolium lodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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